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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzoic acid

Cat. No.: B1301877

Introduction

4-Fluoro-2-nitrobenzoic acid is a valuable building block in organic synthesis, particularly in
the preparation of various heterocyclic compounds and as an intermediate in the development
of pharmaceutical agents. Its functional groups—a carboxylic acid, a nitro group, and a fluorine
atom—provide multiple reaction sites for diverse chemical transformations. This document
provides detailed experimental protocols for the synthesis of 4-fluoro-2-nitrobenzoic acid,
primarily focusing on the oxidation of 4-fluoro-2-nitrotoluene and the hydrolysis of 4-fluoro-2-
nitrobenzonitrile.

Data Presentation

The following table summarizes the quantitative data from different reported methods for the
synthesis of 4-Fluoro-2-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1301877?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/4-fluoro-2-nitrobenzoic-acid.htm
https://www.chemicalbook.com/synthesis/2-fluoro-4-nitrobenzoic-acid.htm
https://wap.guidechem.com/question/what-are-the-properties-prepar-id171081.html
https://www.benchchem.com/product/b1301877#synthesis-of-4-fluoro-2-nitrobenzoic-acid-experimental-protocol
https://www.benchchem.com/product/b1301877#synthesis-of-4-fluoro-2-nitrobenzoic-acid-experimental-protocol
https://www.benchchem.com/product/b1301877#synthesis-of-4-fluoro-2-nitrobenzoic-acid-experimental-protocol
https://www.benchchem.com/product/b1301877#synthesis-of-4-fluoro-2-nitrobenzoic-acid-experimental-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1301877?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

